Cas no 133697-42-4 (1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione)

• Product Name: 1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione
• CAS No: 133697-42-4
• MF: C₁₁H₁₆N₂O₅
• MW: 256.255143165588
• CID: 1233457
• PubChem ID: 453112
• Update Time: 2025-04-20

1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[(2r,5s)-5-(hydroxymethyl)oxolan-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione
• AC1L9QRF
• NSC655543
• CTK4B8754
• 2',3'-Dideoxy-5-methoxymethyluridine
• AG-D-68781
• AC1L9QRF; NSC655543; CTK4B8754; 2',3'-Dideoxy-5-methoxymethyluridine; 2',3'-dideoxy-5-methoxymethyluridine; AG-D-68781;
• 1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-(methoxymethyl)pyrimidine-2,4-dione
• 133697-42-4
• Thymidine, 3'-deoxy-.alpha.-methoxy-
• DTXSID30158326
• NSC 655543
• Thymidine, 3'-deoxy-alpha-methoxy-

• Inchi： 1S/C11H16N2O5/c1-17-6-7-4-13(11(16)12-10(7)15)9-3-2-8(5-14)18-9/h4,8-9,14H,2-3,5-6H2,1H3,(H,12,15,16)/t8-,9+/m0/s1
• InChI Key： VMNCOFHYUJGQIE-DTWKUNHWSA-N
• SMILES： O1[C@H](CO)CC[C@@H]1N1C(NC(C(COC)=C1)=O)=O

Computed Properties

• Exact Mass: 256.10592162g/mol
• Monoisotopic Mass: 256.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 88.1Ų